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Compound of Interest

Compound Name: [Leu3]-Oxytocin

Cat. No.: B12424048

\

Leu3]-Oxytocin: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

[Leu3]-Oxytocin is a synthetic analogue of the neurohypophysial hormone oxytocin, a
nonapeptide with the sequence Cys-Tyr-lle-GIn-Asn-Cys-Pro-Leu-Gly-NHz. In [Leu3]-
Oxytocin, the isoleucine residue at position 3 is substituted with a leucine residue. This
modification influences its biological activity and receptor interaction profile. This technical
guide provides a detailed overview of the chemical structure, properties, synthesis, and
biological activities of [Leu3]-Oxytocin, intended for researchers and professionals in the field
of drug development and pharmacology.

Chemical Structure and Properties

[Leu3]-Oxytocin is a cyclic nonapeptide with a disulfide bridge between the two cysteine
residues at positions 1 and 6.

Table 1: Chemical Identifiers and Properties of [Leu3]-Oxytocin
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Property

Value

Source(s)

IUPAC Name

(29)-1-
[(4R,7S,10S,13S,16S,19R)-19-
amino-7-(2-amino-2-
oxoethyl)-10-(3-amino-3-
oxopropyl)-16-[(4-
hydroxyphenyl)methyl]-13-(2-
methylpropyl)-6,9,12,15,18-
pentaoxo-1,2-dithia-
5,8,11,14,17-
pentazacycloicosane-4-
carbonyl]-N-[(2S)-1-[(2-amino-
2-oxoethyl)amino]-4-methyl-1-
oxopentan-2-yl]pyrrolidine-2-

carboxamide

[1]

CAS Number

4294-11-5

[2]

Molecular Formula

Ca3HesN12012S2

[2]

Molecular Weight

1007.19 g/mol

[2]

SMILES String

CC(C)CC(C(=0)NC(C(=0)NC(
C(=0)NC(CSSCC(C(=0)NC(C
(=0)N1)CC2=CC=C(C=C2)0)
N)C(=0)N3CCCC3C(=0)NC(C
C(C)C)C(=0)NCC(=0)N)CC(=
O)N)CCC(=0)N)NC(=0)C1CC
CCN1C(=0)C(CC(C)C)NC(=0
)CN

[1]

Off-white to white lyophilized

Appearance

powder
Solubility Soluble in water
pKa Data not available
logP Data not available
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Pharmacological Properties

The substitution of isoleucine with leucine at position 3 alters the pharmacological profile of
oxytocin. The available data on the biological activity of [Leu3]-Oxytocin is summarized below.

Table 2: Pharmacological Activities of [Leu3]-Oxytocin

Assay Activity (USP Units/mg) Source(s)
Rat Uterus Contraction (in ad

Vitro)

Fowl Vasodepressor 10

Rat Vasopressor 0.03

Note: Specific receptor binding affinities (Ki/Kd) and potency (EC50/IC50) values for [Leu3]-
Oxytocin at oxytocin and vasopressin receptors are not readily available in the public domain.

Experimental Protocols
Synthesis of [Leu3]-Oxytocin (Fmoc Solid-Phase
Peptide Synthesis)

The synthesis of [Leu3]-Oxytocin can be achieved using Fmoc-based solid-phase peptide
synthesis (SPPS). This method involves the sequential addition of amino acids to a growing
peptide chain anchored to a solid resin support.

Workflow for Fmoc-SPPS of [Leu3]-Oxytocin
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Crude [Leu3]-Oxytocin

\J
Dissolve in Mobile Phase A

y

Inject onto C18 Column

y

Gradient Elution (Water/Acetonitrile with TFA)

y

Collect Fractions

y
Analyze Fractions by Analytical HPLC

y

Pool Pure Fractions

Y
Lyophilize to Obtain Pure Peptide
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Isolate Rat Uterine Horn

'

Mount in Organ Bath with Physiological Solution

'

Equilibrate Tissue

'

Add Increasing Concentrations of [Leu3]-Oxytocin

'

Measure Isometric Contractions

l

Construct Dose-Response Curve and Determine Potency
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Culture Cells Expressing Oxytocin Receptor

'

Load Cells with Calcium-Sensitive Fluorescent Dye

'

Add [Leu3]-Oxytocin

'

Measure Changes in Fluorescence

l

Generate Dose-Response Curve and Determine EC50
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[Leu3]-Oxytocin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12424048#leu3-oxytocin-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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